3-(2-Bromophenyl)isoxazole-5-carboxylic acid

• Molecular Formula: C10H6BrNO3
• Molecular Weight: 268.06 g/mol
• IUPAC Name: 3-(2-bromophenyl)-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C10H6BrNO3/c11-7-4-2-1-3-6(7)8-5-9(10(13)14)15-12-8/h1-5H,(H,13,14)
• InChI Key: PQYPEMCNZUWQGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=C2)C(=O)O)Br

Description

3-(2-Bromophenyl)isoxazole-5-carboxylic acid is a heterocyclic compound that features an isoxazole ring substituted with a bromophenyl group and a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Bromophenyl)isoxazole-5-carboxylic acid typically involves the formation of the isoxazole ring through cycloaddition reactions. One common method is the (3+2) cycloaddition of nitrile oxides with alkynes . This reaction can be catalyzed by metals such as copper (I) or ruthenium (II), although metal-free methods are also being explored to reduce costs and environmental impact .

Industrial Production Methods

Industrial production of isoxazole derivatives, including this compound, often involves scalable synthetic routes that ensure high yield and purity. These methods may include the use of solid-supported catalysts and microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

3-(2-Bromophenyl)isoxazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The isoxazole ring can be oxidized under specific conditions to form oxazole derivatives.

Reduction: The bromophenyl group can be reduced to a phenyl group using reducing agents such as palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like Pd/C and hydrogen gas are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydride (NaH) or potassium carbonate (K2CO3).

Major Products

Oxidation: Oxazole derivatives.

Reduction: Phenyl-substituted isoxazole.

Substitution: Various substituted isoxazole derivatives depending on the nucleophile used.

Scientific Research Applications

3-(2-Bromophenyl)isoxazole-5-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug discovery and development.

Industry: Utilized in the development of new materials with specific properties, such as liquid crystalline polymers.

Mechanism of Action

The mechanism of action of 3-(2-Bromophenyl)isoxazole-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The isoxazole ring can interact with biological macromolecules, potentially inhibiting enzymes or modulating receptor activity . The bromophenyl group may enhance the compound’s binding affinity and specificity for certain targets .

Comparison with Similar Compounds

Similar Compounds

• 5-(4-Bromophenyl)isoxazole-3-carboxylic acid
• 3-(4-Bromophenyl)-5-(4-hydroxyphenyl)isoxazole

Uniqueness

3-(2-Bromophenyl)isoxazole-5-carboxylic acid is unique due to the position of the bromine atom on the phenyl ring, which can influence its reactivity and binding properties. This positional difference can lead to variations in biological activity and chemical behavior compared to similar compounds .